4-(3-Carbamoyl-4-chlorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 2-chloro-5-(4-hydroxy-3-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H12ClNO3/c1-19-13-7-9(3-5-12(13)17)8-2-4-11(15)10(6-8)14(16)18/h2-7,17H,1H3,(H2,16,18)
• InChI Key: NWRCCUKGBMCSFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)N)O
• Molecular Formula: C14H12ClNO3
• DSSTOX Substance ID: DTXSID80685733
• Molecular Weight: 277.70 g/mol
• CAS RN: 1261904-10-2

Description

4-(3-Carbamoyl-4-chlorophenyl)-2-methoxyphenol (95%) is a compound of interest in the field of synthetic organic chemistry. It is an organic compound with a molecular structure of C11H10ClNO3, and is commonly referred to as CCCMP. This compound has a wide range of applications in various areas of science, including medicinal chemistry, materials science, catalysis, and biochemistry.

Scientific Research Applications

CCCMP has a wide range of applications in scientific research. In medicinal chemistry, CCCMP has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammation-causing molecules. Additionally, CCCMP has been used as a catalyst for the synthesis of a variety of organic compounds, such as pyrimidines, quinolines, and pyridines. In materials science, CCCMP has been used as a cross-linking agent for the production of polymers, and as a catalyst for the synthesis of polymers. In biochemistry, CCCMP has been used to study enzyme-substrate interactions, and to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of CCCMP is not fully understood. However, it is thought to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammation-causing molecules, and CCCMP has been found to be an effective inhibitor of this enzyme. Additionally, CCCMP has been found to act as a catalyst in the synthesis of a variety of organic compounds, such as pyrimidines, quinolines, and pyridines.
Biochemical and Physiological Effects
The biochemical and physiological effects of CCCMP are not fully understood. However, it has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammation-causing molecules. Additionally, CCCMP has been found to act as a catalyst in the synthesis of a variety of organic compounds, such as pyrimidines, quinolines, and pyridines.

Advantages and Limitations for Lab Experiments

CCCMP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be synthesized in a variety of ways. Additionally, CCCMP has a wide range of applications in various areas of science, including medicinal chemistry, materials science, catalysis, and biochemistry. However, there are also several limitations to using CCCMP in laboratory experiments. It is a relatively unstable compound, and has a tendency to decompose at higher temperatures. Additionally, CCCMP is a toxic compound, and should be handled with caution.

Future Directions

There are several potential future directions for research involving CCCMP. One possible area of research is the development of new methods for the synthesis of CCCMP. Additionally, further research could be conducted to better understand the biochemical and physiological effects of CCCMP. Another potential area of research is the development of new applications for CCCMP, such as in the field of materials science. Finally, further research could be conducted to better understand the mechanism of action of CCCMP, and to develop new inhibitors of the enzyme cyclooxygenase-2 (COX-2).

Synthesis Methods

The synthesis of CCCMP can be achieved through a variety of methods. One of the most commonly used methods is the reaction of 3-chloro-4-methoxyphenol with aqueous sodium hydroxide, followed by reaction with 3-chloro-4-nitrobenzoyl chloride. This reaction yields CCCMP in a yield of approximately 95%. Other methods for the synthesis of CCCMP include the reaction of 3-chloro-4-methoxyphenol with 3-chloro-4-nitrobenzoyl chloride in the presence of pyridine, as well as the reaction of 3-chloro-4-methoxyphenol with 3-chloro-4-nitrobenzoyl chloride in the presence of triethylamine.